Cas no 1822672-49-0 (4-(3-Methoxy-4-methylphenyl)butan-2-amine)

• Product Name: 4-(3-Methoxy-4-methylphenyl)butan-2-amine
• CAS No: 1822672-49-0
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6398784
• PubChem ID: 165619625
• Update Time: 2025-06-09

4-(3-Methoxy-4-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1838538
• 1822672-49-0
• 4-(3-methoxy-4-methylphenyl)butan-2-amine
• 4-(3-Methoxy-4-methylphenyl)butan-2-amine

• Inchi： 1S/C12H19NO/c1-9-4-6-11(7-5-10(2)13)8-12(9)14-3/h4,6,8,10H,5,7,13H2,1-3H3
• InChI Key： XXMZWAGUJNFSQN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)CCC(C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3-Methoxy-4-methylphenyl)butan-2-amine

Introduction to 4-(3-Methoxy-4-methylphenyl)butan-2-amine (CAS No. 1822672-49-0)

4-(3-Methoxy-4-methylphenyl)butan-2-amine (CAS No. 1822672-49-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional attributes, serves as a valuable intermediate in the development of various bioactive molecules. Its molecular structure, featuring a butan-2-amine side chain attached to a substituted phenyl ring, positions it as a promising candidate for further exploration in medicinal chemistry.

The 3-Methoxy-4-methylphenyl moiety in the compound's name is particularly noteworthy, as it introduces both methoxy and methyl groups at specific positions on the aromatic ring. This substitution pattern not only influences the compound's electronic properties but also its potential interactions with biological targets. The presence of these functional groups makes 4-(3-Methoxy-4-methylphenyl)butan-2-amine a versatile building block for designing molecules with tailored pharmacological profiles.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds with similar structural motifs. The butan-2-amine component of this molecule suggests possible applications in the synthesis of drugs targeting neurological disorders, given its similarity to known pharmacophores in this domain. Preliminary studies have indicated that derivatives of this compound may exhibit modulatory effects on neurotransmitter systems, making them candidates for further investigation.

One of the most compelling aspects of 4-(3-Methoxy-4-methylphenyl)butan-2-amine is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as nucleophilic substitution and reduction protocols. This ease of synthesis allows researchers to efficiently explore its derivatives and assess their biological activity without significant synthetic hurdles. The ability to modify the phenyl ring or the butan-2-amine side chain provides a high degree of flexibility in designing novel compounds with enhanced efficacy or reduced toxicity.

The pharmacological relevance of this compound has been further underscored by recent advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the binding modes of 4-(3-Methoxy-4-methylphenyl)butan-2-amine with various biological targets, including enzymes and receptors implicated in human diseases. Such computational studies have provided valuable insights into how structural modifications might optimize interactions with these targets, guiding the development of more potent and selective drug candidates.

Moreover, the industrial applicability of this compound extends beyond academic research. Pharmaceutical companies are increasingly seeking novel intermediates that can streamline drug development processes while maintaining high standards of safety and efficacy. 4-(3-Methoxy-4-methylphenyl)butan-2-amine fits well into this landscape, offering a balance between structural complexity and synthetic feasibility. Its potential use in large-scale production underscores its commercial viability as a key intermediate in drug manufacturing.

Recent patents and scientific literature highlight the growing recognition of 4-(3-Methoxy-4-methylphenyl)butan-2-amine as a valuable asset in medicinal chemistry. Several research groups have reported on its utility in synthesizing novel compounds with anti-inflammatory, analgesic, and even anticancer properties. These findings suggest that further exploration of this molecule could yield breakthroughs in therapeutic intervention for a range of diseases.

The toxicological profile of 4-(3-Methoxy-4-methylphenyl)butan-2-amine is another critical area of interest. While preliminary studies suggest that the compound is well-tolerated at moderate doses, comprehensive toxicological assessments are essential to ensure its safety for clinical applications. Researchers are employing advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to evaluate its metabolic stability and potential side effects.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug design. 4-(3-Methoxy-4-methylphenyl)butan-2-amine represents a prime example of how structural innovation can drive therapeutic progress. By leveraging its unique chemical properties, scientists are paving the way for new treatments that address unmet medical needs more effectively than existing therapies.

In conclusion, 4-(3-Methoxy-4-methylphenyl)butan-2-amine (CAS No. 1822672-49-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features, synthetic accessibility, and pharmacological promise make it an attractive candidate for further exploration. As ongoing studies continue to uncover new applications for this molecule, it is poised to play an increasingly important role in the advancement of modern medicine.